Cas no 2172264-32-1 (5-(bromomethyl)-1-(4-chloro-2-methylphenyl)-1H-pyrazole)

• Product Name: 5-(bromomethyl)-1-(4-chloro-2-methylphenyl)-1H-pyrazole
• CAS No: 2172264-32-1
• MF: C₁₁H₁₀BrClN₂
• MW: 285.567500591278
• CID: 5959895
• PubChem ID: 165590240
• Update Time: 2025-06-09

5-(bromomethyl)-1-(4-chloro-2-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1-(4-chloro-2-methylphenyl)-1H-pyrazole
• 2172264-32-1
• EN300-1591394

• Inchi： 1S/C11H10BrClN2/c1-8-6-9(13)2-3-11(8)15-10(7-12)4-5-14-15/h2-6H,7H2,1H3
• InChI Key： HQZTYDKXOGNUQY-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NN1C1C=CC(=CC=1C)Cl

Computed Properties

• Exact Mass: 283.97159g/mol
• Monoisotopic Mass: 283.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(bromomethyl)-1-(4-chloro-2-methylphenyl)-1H-pyrazole

Comprehensive Overview of 5-(bromomethyl)-1-(4-chloro-2-methylphenyl)-1H-pyrazole (CAS No. 2172264-32-1)

In the realm of organic chemistry and pharmaceutical research, 5-(bromomethyl)-1-(4-chloro-2-methylphenyl)-1H-pyrazole (CAS No. 2172264-32-1) has garnered significant attention due to its versatile applications and unique structural properties. This compound, often referred to in scientific literature by its CAS number 2172264-32-1, is a pyrazole derivative that serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and material science.

The molecular structure of 5-(bromomethyl)-1-(4-chloro-2-methylphenyl)-1H-pyrazole features a bromomethyl group at the 5-position and a 4-chloro-2-methylphenyl substituent at the 1-position of the pyrazole ring. This configuration imparts distinct reactivity, making it a valuable building block for cross-coupling reactions and nucleophilic substitutions. Its CAS No. 2172264-32-1 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry.

One of the key reasons for the growing interest in this compound is its role in the development of small-molecule inhibitors and pharmaceutical intermediates. With the rise of targeted therapy and precision medicine, researchers are leveraging the structural flexibility of 5-(bromomethyl)-1-(4-chloro-2-methylphenyl)-1H-pyrazole to design novel compounds with enhanced efficacy and selectivity. Its bromomethyl functionality, in particular, allows for facile derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

In addition to its pharmaceutical applications, this compound is also being investigated for its potential in agrochemical research. The 4-chloro-2-methylphenyl moiety is a common feature in many herbicides and pesticides, suggesting that derivatives of 5-(bromomethyl)-1-(4-chloro-2-methylphenyl)-1H-pyrazole could contribute to the development of next-generation crop protection agents. As sustainability becomes a focal point in agriculture, the demand for eco-friendly and high-performance agrochemicals is driving innovation in this space.

From a synthetic chemistry perspective, the compound's CAS No. 2172264-32-1 is often associated with palladium-catalyzed reactions, Suzuki-Miyaura couplings, and other transition metal-mediated transformations. These methodologies are pivotal in constructing complex molecular architectures, and the bromomethyl group in 5-(bromomethyl)-1-(4-chloro-2-methylphenyl)-1H-pyrazole serves as an excellent handle for such reactions. This has led to its widespread use in academic and industrial laboratories alike.

Another area where this compound shines is in material science. The pyrazole core is known for its ability to form stable coordination complexes with metals, making it a candidate for designing functional materials such as metal-organic frameworks (MOFs) and luminescent compounds. The 4-chloro-2-methylphenyl group further enhances the compound's utility by introducing steric and electronic effects that can fine-tune material properties.

Given the compound's multifaceted applications, it is no surprise that queries related to "synthesis of 5-(bromomethyl)-1-(4-chloro-2-methylphenyl)-1H-pyrazole", "CAS 2172264-32-1 suppliers", and "pyrazole derivatives in drug discovery" are trending in scientific search engines. Researchers are particularly keen on optimizing its synthetic routes to improve yields and reduce environmental impact, aligning with the broader shift toward green chemistry principles.

In conclusion, 5-(bromomethyl)-1-(4-chloro-2-methylphenyl)-1H-pyrazole (CAS No. 2172264-32-1) stands out as a pivotal compound in contemporary chemical research. Its structural features, combined with its applicability across pharmaceuticals, agrochemicals, and materials science, make it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to play an even greater role in advancing innovation across multiple disciplines.